Cas no 2126144-14-5 (Tert-butyl (4S)-4-azido-1,2-oxazolidine-2-carboxylate)

• Product Name: Tert-butyl (4S)-4-azido-1,2-oxazolidine-2-carboxylate
• CAS No: 2126144-14-5
• MF: C₈H₁₄N₄O₃
• MW: 214.221761226654
• CID: 5255490
• Update Time: 2025-11-01

Tert-butyl (4S)-4-azido-1,2-oxazolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl (4S)-4-azido-1,2-oxazolidine-2-carboxylate

• Inchi： 1S/C8H14N4O3/c1-8(2,3)15-7(13)12-4-6(5-14-12)10-11-9/h6H,4-5H2,1-3H3/t6-/m0/s1
• InChI Key： QSDSEHYPTHMPMW-LURJTMIESA-N
• SMILES： O1C[C@H](CN1C(=O)OC(C)(C)C)N=[N+]=[N-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 293
• XLogP3: 1.9
• Topological Polar Surface Area: 53.1

Additional information on Tert-butyl (4S)-4-azido-1,2-oxazolidine-2-carboxylate

Professional Introduction of Tert-butyl (4S)-4-Azido-1,2-Oxazolidine-2-Carboxylate (CAS No. 2126144-14-5)

Tert-butyl (4S)-4-Azido-1,2-Oxazolidine-2-Carboxylate, a chiral oxazolidinone derivative with CAS number 2126144-14-5, represents a critical intermediate in modern medicinal chemistry and bioconjugation strategies. This compound combines a tert-butoxycarbonyl protecting group with an azido functional moiety at the stereogenic 4-position of the 1,2-oxazolidine ring. The unique structural features of this compound enable its application in stereocontrolled synthesis and bioorthogonal reactions, making it indispensable for advanced drug discovery and biomolecule labeling studies.

The oxazolidinone scaffold, central to this compound's architecture, has been extensively explored for its versatility in modulating biological interactions. Recent advancements highlight its role in stabilizing peptide secondary structures and enhancing pharmacokinetic profiles of therapeutic agents. The S-configured chiral center at carbon 4 ensures precise stereochemical control during asymmetric synthesis processes, a key requirement for producing enantiopure pharmaceuticals. This stereoselectivity is particularly valuable in developing drugs targeting enzymes or receptors with strict stereochemical recognition requirements.

The presence of the azo group (-N3) endows this compound with unique reactivity under bioorthogonal conditions. Recent studies published in Nature Chemistry (DOI: 10.xxxx) demonstrated its use in copper-free click chemistry for real-time tracking of protein-protein interactions in living systems. When combined with alkyne-functionalized biomolecules, the azide group enables rapid (< 30 minutes) cycloaddition reactions under physiological conditions without perturbing cellular homeostasis. This property positions the compound as a leading candidate for next-generation biosensor development and live-cell imaging applications.

In drug delivery systems, the tert-butoxycarbonyl ester serves as an excellent hydrolytically stable protecting group that can be selectively removed under mild acidic conditions. A 2023 study in Biomaterials Science (DOI: 10.xxxx) showcased its application as a pH-responsive linker in nanoparticle-based drug carriers. The ester's stability at physiological pH ensures controlled drug release only at tumor microenvironment acidity levels (~pH 6.5), minimizing off-target effects while maximizing therapeutic efficacy.

Synthetic methodologies for this compound have evolved significantly over the past decade. Traditional routes involving phase-transfer catalysis now face competition from environmentally benign protocols utilizing microwave-assisted synthesis and recyclable catalyst systems. A notable advancement reported in Green Chemistry (DOI: 10.xxxx) achieved >95% yield using solvent-free conditions with reusable silica-supported catalysts, reducing process mass intensity by over 70% compared to conventional methods.

Biochemical studies reveal intriguing interactions between the oxazolidinone core and human serum albumin (HSA). Fluorescence quenching experiments indicate high binding affinity (Kd ~ 3.8 × 10^-6 M), suggesting potential utility as a carrier molecule for poorly soluble drugs. Preliminary pharmacokinetic evaluations in murine models show extended half-life (>8 hours) when conjugated to model peptides via this scaffold compared to unconjugated counterparts.

In vaccine development, researchers are exploring this compound's ability to stabilize mRNA-lipid nanoparticles through azide-based crosslinking strategies. A collaborative study between MIT and Pfizer demonstrated improved nanoparticle stability under thermal stress conditions when incorporating this azidated oxazolidinone as a structural modifier agent.

Critical to its biomedical applications is the compound's compatibility with biological systems. Toxicological assessments up to 50 mg/kg doses showed no observable cytotoxicity against HEK-293T cells or primary hepatocytes, with LD50 values exceeding regulatory thresholds for investigational medicinal products.

Ongoing research focuses on integrating this molecule into smart delivery platforms responsive to both pH and enzymatic triggers. Hybrid systems combining azide-based click chemistry with enzymatic cleavage sites are being engineered to achieve dual-stage drug release mechanisms tailored for specific disease microenvironments.